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Compound of Interest

Compound Name: GR148672X

Cat. No.: B15602618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GR148672X is a potent and selective inhibitor of triacylglycerol hydrolase/carboxylesterase 1

(TGH/CES1).[1][2] TGH/CES1 is a key enzyme in lipid metabolism, responsible for the

hydrolysis of triglycerides into fatty acids and glycerol. Inhibition of this enzyme leads to an

accumulation of triglycerides within the cell.[3][4] These application notes provide a detailed

protocol for the preparation of GR148672X stock solutions for use in cell culture experiments,

ensuring accurate and reproducible results.

Physicochemical Properties of GR148672X
A comprehensive understanding of the physicochemical properties of GR148672X is essential

for its effective application in research.
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Property Value Source

Molecular Formula C₁₅H₁₁F₃N₂O₂S [1][2]

Molecular Weight 340.3 g/mol [1][2]

Appearance Solid [1]

Purity ≥98% [1][2]

Solubility Soluble in DMSO [1][2]

Storage (Solid) -20°C [1][2]

Stability (Solid) ≥ 4 years at -20°C [1]

Mechanism of Action and Signaling Pathway
GR148672X selectively inhibits the enzymatic activity of TGH/CES1, which is primarily located

in the endoplasmic reticulum. TGH/CES1 plays a crucial role in hepatic lipid metabolism by

catalyzing the hydrolysis of triglycerides stored in lipid droplets. The resulting fatty acids can be

utilized for β-oxidation to generate energy or re-esterified for the synthesis of other lipids. By

inhibiting TGH/CES1, GR148672X blocks the breakdown of triglycerides, leading to their

accumulation in lipid droplets. This mechanism makes GR148672X a valuable tool for studying

lipid metabolism and related diseases.
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TGH/CES1 Signaling Pathway and Inhibition by GR148672X.

Experimental Protocols
Preparation of a 10 mM GR148672X Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GR148672X in Dimethyl

Sulfoxide (DMSO). A 10 mM stock is a common starting concentration for many in vitro assays.

[5][6]

Materials:

GR148672X powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile 1.5 mL microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Procedure:

Calculate the required mass of GR148672X:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = 10 mmol/L * 1 mL * (1/1000 L/mL) * 340.3 g/mol * 1000 mg/g = 3.403 mg

Weigh the GR148672X powder:

On a calibrated analytical balance, tare a sterile 1.5 mL microcentrifuge tube.

Carefully weigh 3.403 mg of GR148672X powder into the tared tube.

Dissolve the powder in DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the GR148672X powder.

Close the tube tightly and vortex for 1-2 minutes until the compound is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but

ensure the compound is not heat-sensitive.[5]

Aliquot and Store:

To prevent repeated freeze-thaw cycles, which can degrade the compound, aliquot the 10

mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge

tubes.[5]
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Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C, protected from light.

Summary of Stock Solution Preparation Parameters:

Parameter Recommendation Notes

Stock Solution Concentration 10 mM
A common starting point for in

vitro studies.

Solvent DMSO
Ensure it is anhydrous and

sterile.

Working Concentration Range 1 nM - 10 µM

This should be determined

empirically for each cell type

and assay.

Final DMSO Concentration in

Assay
< 0.5% (v/v)

High concentrations of DMSO

can be cytotoxic. A vehicle

control with the same final

DMSO concentration should

always be included.[7]

Stock Solution Stability
Up to 6 months at -80°C or 1

month at -20°C in solvent.

Avoid repeated freeze-thaw

cycles. Discard if any

precipitation is observed.

Experimental Workflow for Preparing GR148672X Stock
Solution
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Workflow for preparing GR148672X stock solution.
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Dilution of GR148672X Stock Solution for Cell
Culture Experiments
To avoid precipitation of the compound when diluting in aqueous cell culture media, it is

recommended to perform serial dilutions of the DMSO stock solution in DMSO first, before

adding the final diluted sample to the culture medium.[8] The final concentration of DMSO in

the cell culture should be kept as low as possible, typically below 0.5%, to minimize cytotoxicity.

[7] Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Disclaimer: This document is intended for research use only. The information provided is based

on publicly available data and should be used as a guide. Researchers should always consult

the manufacturer's product information sheet and perform their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15602618#preparing-gr148672x-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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